Cas no 68535-52-4 (4-(2H-1,2,3-Triazol-2-yl)phenol)
68535-52-4 structure
Product Name:4-(2H-1,2,3-Triazol-2-yl)phenol
CAS No:68535-52-4
MF:C8H7N3O
MW:161.160681009293
CID:2106436
Update Time:2023-08-03
4-(2H-1,2,3-Triazol-2-yl)phenol Chemical and Physical Properties
Names and Identifiers
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- 4-(2H-1,2,3-triazol-2-yl)phenol
- NGYPWOUTADYTBH-UHFFFAOYSA-N
- Phenol, 4-(2H-1,2,3-triazol-2-yl)-
- 4-(2H-1,2,3-Triazol-2-yl)phenol
-
- Inchi: 1S/C8H7N3O/c12-8-3-1-7(2-4-8)11-9-5-6-10-11/h1-6,12H
- InChI Key: NGYPWOUTADYTBH-UHFFFAOYSA-N
- SMILES: OC1C=CC(=CC=1)N1N=CC=N1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 139
- Topological Polar Surface Area: 50.9
4-(2H-1,2,3-Triazol-2-yl)phenol Related Literature
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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